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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylpyrazine-d5

Cat. No.: B12383299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for 3-Ethyl-2,5-dimethylpyrazine-d5. This
deuterated analog of a common flavor and aroma compound is primarily used as an internal
standard in quantitative analytical studies, such as pharmacokinetic and metabolic profiling.
Understanding the purity, identity, and stability of this compound is critical for ensuring the
accuracy and reliability of experimental results.

Compound Information

Parameter Specification

Compound Name 3-Ethyl-2,5-dimethylpyrazine-d5
CAS Number Not available

Molecular Formula CsH7DsN:2

Molecular Weight 141.23 g/mol

Structure

Appearance Colorless to light yellow liquid
Storage Store at 2-8°C, protected from light
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Analytical Data

The following tables summarize the quantitative data typically found on a CoA for 3-Ethyl-2,5-

dimethylpyrazine-d5.

Test Method Specification Result
Chemical Purity GC-MS >98.0% 99.5%
Isotopic Purity (d5) GC-MS =99 atom % D 99.6 atom % D
dO Impurity GC-MS <0.5% 0.1%
Water Content Karl Fischer Titration <0.5% 0.12%
] Complies with USP ]
Residual Solvents Headspace GC Compliant
<467>
Table 2.2: Identity Confirmation
Test Method Specification Result
1H NMR 300 MHz, CDCls Conforms to structure Conforms
Mass Spectrum GC-MS (El) Conforms to structure Conforms

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for

Purity and Identity

e Instrumentation: Agilent 7890B GC system coupled to a 5977A Mass Selective Detector.

e Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness).

e Carrier Gas: Helium, constant flow at 1.0 mL/min.
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* Inlet Temperature: 250°C.
e Injection Volume: 1 pL, split ratio 20:1.
e Oven Temperature Program:
o Initial temperature: 60°C, hold for 2 minutes.
o Ramp: 10°C/min to 280°C.
o Hold: 5 minutes at 280°C.
e MSD Transfer Line Temperature: 280°C.
« lonization Mode: Electron lonization (EIl) at 70 eV.
e Mass Range: m/z 40-450.

o Data Analysis: Chemical purity is determined by the area percentage of the main peak.
Isotopic purity is calculated from the relative abundances of the deuterated and non-
deuterated molecular ions.

Karl Fischer Titration for Water Content

o |nstrumentation: Mettler Toledo C20 Coulometric Karl Fischer Titrator.
e Reagent: Hydranal™-Coulomat AG.

o Sample Preparation: A known weight of the sample is accurately dissolved in a suitable
anhydrous solvent.

e Procedure: The prepared sample is injected into the titration cell. The instrument
automatically titrates the water present and calculates the water content as a percentage of
the sample weight.

Proton Nuclear Magnetic Resonance (*H NMR)
Spectroscopy
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e Instrumentation: Bruker Avance Il 300 MHz NMR Spectrometer.
e Solvent: Chloroform-d (CDCls).

e Procedure: A small amount of the sample is dissolved in the deuterated solvent. The *H NMR
spectrum is acquired and processed. The chemical shifts, multiplicities, and integrations of
the observed signals are compared with the expected pattern for 3-Ethyl-2,5-
dimethylpyrazine-d5 to confirm its identity.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis of 3-
Ethyl-2,5-dimethylpyrazine-d5.
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Caption: Workflow for generating a Certificate of Analysis.
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Caption: Experimental workflow for GC-MS analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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